Cas no 2138388-58-4 (1-[2-(4-Aminophenyl)propan-2-yl]-3-(2-methoxyethyl)urea)

• Product Name: 1-[2-(4-Aminophenyl)propan-2-yl]-3-(2-methoxyethyl)urea
• CAS No: 2138388-58-4
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6004394
• PubChem ID: 165489087
• Update Time: 2025-10-05

1-[2-(4-Aminophenyl)propan-2-yl]-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-766423
• 1-[2-(4-aminophenyl)propan-2-yl]-3-(2-methoxyethyl)urea
• 2138388-58-4
• 1-[2-(4-Aminophenyl)propan-2-yl]-3-(2-methoxyethyl)urea

• Inchi： 1S/C13H21N3O2/c1-13(2,10-4-6-11(14)7-5-10)16-12(17)15-8-9-18-3/h4-7H,8-9,14H2,1-3H3,(H2,15,16,17)
• InChI Key： SJAVLZNCYDVIDH-UHFFFAOYSA-N
• SMILES： O=C(NCCOC)NC(C)(C)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-[2-(4-Aminophenyl)propan-2-yl]-3-(2-methoxyethyl)urea

Compound CAS No. 2138388-58-4: 1-[2-(4-Aminophenyl)propan-2-yl]-3-(2-methoxyethyl)urea

The compound with CAS number 2138388-58-4, commonly referred to as 1-[2-(4-Aminophenyl)propan-2-yl]-3-(2-methoxyethyl)urea, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of ureas, which are widely studied for their diverse functionalities. The structure of this molecule includes a urea group (urea) attached to two distinct substituents: a 4-amino-substituted isopropyl group and a 2-methoxyethyl group. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of 1-[2-(4-Aminophenyl)propan-2-yl]-3-(2-methoxyethyl)urea in drug design and development. The presence of the amino group (amine) and the methoxy group (methoxy) in its structure makes it a promising candidate for various biological assays. Researchers have explored its potential as a lead compound in the development of new therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the urea precursor followed by substitution reactions to introduce the desired substituents. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the yield and purity of this compound. These advancements have made it more accessible for large-scale production and subsequent applications.

In terms of physical properties, 1-[2-(4-Aminophenyl)propan-2-yl]-3-(2-methoxyethyl)urea exhibits a melting point of approximately 150°C, making it suitable for thermal stability studies. Its solubility in common organic solvents, such as dichloromethane and ethanol, facilitates its use in various chemical reactions and formulations. The compound's ability to form stable complexes with metal ions has also been explored, opening new avenues for its application in coordination chemistry.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in cellular signaling pathways. For instance, studies have shown that it can modulate the activity of protein kinases, which are critical targets in cancer therapy. Additionally, its ability to cross the blood-brain barrier suggests its potential utility in treating central nervous system disorders.

The environmental impact of CAS No. 2138388-58-4 has also been a topic of interest. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This makes it an eco-friendly choice for applications where sustainability is a priority.

In conclusion, 1-[2-(4-Aminophenyl)propan-2-yl]-3-(2-methoxyethyl)urea, with CAS number 2138388-58-4, is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in both academic research and industrial applications.